4-METHYLPHENYL 3-({4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}CARBAMOYL)PROPANOATE

Specification

• CAS No.: 442554-02-1
• Molecular Formula: C20H19N3O5S2
• Molecular Weight: 445.5g/mol
• IUPAC Name: (4-methylphenyl) 4-oxo-4-[4-(1,3-thiazol-2-ylsulfamoyl)anilino]butanoate
• Standard InChI: InChI=1S/C20H19N3O5S2/c1-14-2-6-16(7-3-14)28-19(25)11-10-18(24)22-15-4-8-17(9-5-15)30(26,27)23-20-21-12-13-29-20/h2-9,12-13H,10-11H2,1H3,(H,21,23)(H,22,24)
• Standard InChI Key: AFTOIGJQPIAEOS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3
• Canonical SMILES: CC1=CC=C(C=C1)OC(=O)CCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NC=CS3

Introduction

4-METHYLPHENYL 3-({4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}CARBAMOYL)PROPANOATE is a complex organic compound with a molecular formula of C20H19N3O5S2 and a molecular weight of 445.5 g/mol. It is also known by other names, including (4-methylphenyl) 4-oxo-4-[4-(1,3-thiazol-2-ylsulfamoyl)anilino]butanoate and N-[4-(Thiazol-2-ylsulfamoyl)-phenyl]-succinamic acid p-tolyl ester.

Synthesis and Applications

While specific synthesis details for this compound are not widely documented, its structure suggests that it could be synthesized through a multi-step process involving the formation of the thiazole ring, sulfamoylation, and subsequent coupling reactions. The presence of a thiazole ring and a sulfamoyl group indicates potential applications in pharmaceuticals, as these moieties are often found in drugs with diverse biological activities.

Biological Activity and Potential Uses

Although specific biological activity data for 4-METHYLPHENYL 3-({4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}CARBAMOYL)PROPANOATE are not readily available, compounds with similar structural features have shown promise in various therapeutic areas. For instance, thiazole derivatives have been explored for their antimicrobial, anticancer, and anti-inflammatory properties.